(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(6-methoxy-1H-indol-2-yl)methanone
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Overview
Description
1,2,3-Triazoles are a class of compounds that contain a five-membered ring made up of three nitrogen atoms and two carbon atoms . They are known for their wide range of chemical and biological properties . Azetidines, on the other hand, are a class of organic compounds containing a four-membered ring with three carbon atoms and one nitrogen atom .
Synthesis Analysis
The synthesis of 1,2,3-triazole derivatives has been widely studied . They can be synthesized using click chemistry, which is a type of chemical reaction that is reliable, wide in scope, and can be performed under mild conditions . The synthesis of azetidines is often achieved through cycloaddition strategies .
Molecular Structure Analysis
The molecular structure of 1,2,3-triazoles and azetidines is characterized by their respective rings. The 1,2,3-triazole ring has two double bonds and can exist in two tautomeric forms due to the presence of a positive charge on either of the two nitrogen atoms . The azetidine ring is a saturated four-membered ring .
Chemical Reactions Analysis
1,2,3-Triazoles and azetidines can undergo a variety of chemical reactions. For instance, 1,2,3-triazoles can participate in reactions such as N-alkylation, N-arylation, and cycloaddition . Azetidines can undergo reactions such as ring-opening, substitution, and reduction .
Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,3-triazoles and azetidines depend on their specific structures. For instance, 1,2,3-triazoles are generally stable and have good solubility in water and other polar solvents . Azetidines are characterized by their strained four-membered ring .
Scientific Research Applications
Drug Discovery
The 1,2,3-triazole scaffold plays a pivotal role in drug development. Researchers have harnessed its unique properties to create novel pharmaceuticals. For instance:
- Antibiotics : Cefatrizine, a broad-spectrum cephalosporin antibiotic, and tazobactam, a β-lactam antibiotic, both feature the 1,2,3-triazole motif .
Organic Synthesis
The synthesis of 1,2,3-triazoles has been a subject of extensive research. Notable methodologies include:
- Strain-Promoted Azide-Alkyne Cycloaddition : A bioorthogonal reaction widely used for triazole synthesis .
Fluorescent Imaging
Fluorescently labeled 1,2,3-triazoles enable visualization of biological processes. Their stability and compatibility with biological systems make them ideal for imaging applications.
Mechanism of Action
Target of action
For instance, 1,2,3-triazoles have been used as inhibitors of the Bcr-Abl kinase, a protein involved in certain types of cancer . Indole derivatives have been found to bind with high affinity to multiple receptors, suggesting a potential for diverse biological activities .
Mode of action
1,2,3-triazoles generally act by forming hydrogen bonds with their targets, due to their ability to act as linker units between two active molecules or as bioisosteres of different functional groups . Indole derivatives, on the other hand, are known to undergo electrophilic substitution due to excessive π-electrons delocalization .
Biochemical pathways
Without specific information on this compound, it’s difficult to say which biochemical pathways it might affect. Given the broad biological activities of 1,2,3-triazoles and indole derivatives, it’s likely that multiple pathways could be involved .
Pharmacokinetics
1,2,3-triazoles are generally known for their chemical stability, which could potentially enhance their bioavailability .
Result of action
1,2,3-triazoles and indole derivatives have been associated with a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Action environment
The chemical stability of 1,2,3-triazoles suggests that they might be relatively resistant to environmental changes .
Future Directions
properties
IUPAC Name |
(6-methoxy-1H-indol-2-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O2/c1-22-12-3-2-10-6-14(17-13(10)7-12)15(21)19-8-11(9-19)20-5-4-16-18-20/h2-7,11,17H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBSVIIKORBYNNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(N2)C(=O)N3CC(C3)N4C=CN=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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